Cas no 3236-54-2 (1,6-Hexanediamine,2,4,4-trimethyl-)

1,6-Hexanediamine,2,4,4-trimethyl- structure
3236-54-2 structure
Product Name:1,6-Hexanediamine,2,4,4-trimethyl-
CAS No:3236-54-2
MF:C9H22N2
MW:158.284382343292
CID:320014
PubChem ID:76714
Update Time:2025-04-19

1,6-Hexanediamine,2,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Hexanediamine,2,4,4-trimethyl-
    • 2,4,4-trimethylhexane-1,6-diamine
    • (2,4,4)-trimethylhexamethylene diamine
    • 1,6-diamino-2,4,4-trimethylhexane
    • 2,4,4-trimethyl-1,6-diaminohexane
    • 2,4,4-trimethyl-1,6-hexanediamine
    • 2,4,4-trimethylhexamethylenediamine
    • AC1L2RI7
    • AGN-PC-0D6BNR
    • C,C,C-trimethyl-1,6-hexanediamine
    • DSSTox_CID_24894
    • DSSTox_GSID_44894
    • DSSTox_RID_80565
    • EINECS 221-793-1
    • UNII-595BQ3Q70K
    • 3,3,5-TRIMETHYLHEXAMETHYLENEDIAMINE
    • 1,6-Hexanediamine, 2,4,4-trimethyl-
    • NS00019716
    • Q27261663
    • MFCD00059849
    • 1,6-diamino-2,4,4-trimethylhexan
    • DTXSID30274136
    • 2,4,4-TRIMETHYLHEXAMETHYLENE-1,6-DIAMINE
    • SCHEMBL24396
    • Tox21_301729
    • CAS-25620-58-0
    • NCGC00256149-01
    • 3236-54-2
    • CHEMBL3182194
    • 595BQ3Q70K
    • Inchi: 1S/C9H22N2/c1-8(7-11)6-9(2,3)4-5-10/h8H,4-7,10-11H2,1-3H3
    • InChI Key: DPQHRXRAZHNGRU-UHFFFAOYSA-N
    • SMILES: NCC(C)CC(C)(C)CCN

Computed Properties

  • Exact Mass: 158.17846
  • Monoisotopic Mass: 158.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2
  • XLogP3: 1

Experimental Properties

  • Density: 0.856g/cm3
  • Boiling Point: 224.1ºC at 760mmHg
  • Flash Point: 102.4ºC
  • Refractive Index: 1.461
  • PSA: 52.04
  • LogP: 2.74690

1,6-Hexanediamine,2,4,4-trimethyl- Security Information

  • Hazardous Material transportation number:UN 2327
  • HazardClass:8
  • PackingGroup:III
  • Packing Group:III

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